Cas no 1361544-98-0 (3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid)

• Product Name: 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361544-98-0
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4966549
• Update Time: 2025-10-29

3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H7Cl4NO2/c14-8-1-2-9(15)13(17)12(8)7-4-18-5-10(16)6(7)3-11(19)20/h1-2,4-5H,3H2,(H,19,20)
• InChI Key： ZVUHOAPFGRWSBZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C2C(=CC=C(C=2Cl)Cl)Cl)=C1CC(=O)O

Computed Properties

• Exact Mass: 350.920139 g/mol
• Monoisotopic Mass: 348.923089 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2
• Molecular Weight: 351.0

Additional information on 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid

Compound CAS No. 1361544-98-0: 3-Chloro-5-(2,3,6-Trichlorophenyl)Pyridine-4-Acetic Acid

3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid is a complex organic compound with the CAS registry number 1361544-98-0. This compound belongs to the class of pyridine derivatives and exhibits a unique structure that combines a pyridine ring with chlorinated substituents and an acetic acid group. The molecule's structure is characterized by a pyridine ring at the core, with chlorine atoms attached at positions 2, 3, and 6 of the phenyl group, and a chlorine atom at position 3 of the pyridine ring itself. The acetic acid group is located at position 4 of the pyridine ring.

The synthesis of this compound involves multi-step reactions, often starting from chlorinated aromatic precursors and proceeding through nucleophilic substitution or coupling reactions to introduce the pyridine ring and acetic acid substituents. The exact synthetic pathway may vary depending on the desired regioselectivity and yield optimization.

Recent studies have highlighted the potential of 3-chloro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid in various applications, particularly in the field of pharmacology and material science. Researchers have explored its properties as a ligand in metalloorganic frameworks (MOFs), where its ability to coordinate with metal ions has shown promise for gas storage and catalytic applications.

In addition to its structural versatility, this compound has been investigated for its biological activity. Preclinical studies suggest that it may exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes or inhibit key enzymes involved in bacterial metabolism.

The environmental impact of this compound has also been a topic of recent research. Studies have examined its biodegradability under various conditions and its potential toxicity to aquatic organisms. These findings are crucial for understanding its safety profile and guiding its responsible use in industrial and research settings.

In terms of physical properties, 3-chloro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid is typically a crystalline solid with a melting point around 280°C under standard conditions. Its solubility in common solvents such as water and dichloromethane has been characterized, making it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The molecular weight of this compound is approximately 419 g/mol, calculated based on its molecular formula C₁₁H₇Cl₄N O₂. Its density is around 1.7 g/cm³, which is consistent with its highly chlorinated structure contributing to increased molecular weight and density.

The synthesis of this compound often involves rigorous purification steps to ensure high purity levels required for both research and industrial applications. Techniques such as column chromatography and recrystallization are commonly employed to isolate the pure product from reaction mixtures.

In summary, CAS No. 1361544-98-0, or 3-chloro-5-(2,3,6-trichlorophenyl)pyridine-4-acetic acid, represents an intriguing compound with diverse potential applications across multiple scientific disciplines. Its unique structure provides a foundation for exploring novel materials and therapeutic agents while ongoing research continues to uncover new insights into its properties and uses.